Cas no 2229374-59-6 (tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229374-59-6
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 6083703
• PubChem ID: 165623067
• Update Time: 2025-05-24

tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-methyl-N-[2-(3-methylfuran-2-yl)-1-oxopropan-2-yl]carbamate
• 2229374-59-6
• EN300-1901756

• Inchi： 1S/C14H21NO4/c1-10-7-8-18-11(10)14(5,9-16)15(6)12(17)19-13(2,3)4/h7-9H,1-6H3
• InChI Key： OROPERQAFDHFSM-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1=C(C)C=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.8Ų

Additional information on tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2229374-59-6 and Product Name: tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate

The compound with the CAS number 2229374-59-6 and the product name tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions.

At the core of this compound's significance lies its intricate molecular framework, which includes a combination of functional groups that contribute to its reactivity and biological activity. The presence of a tert-butyl group provides steric hindrance, influencing the compound's interactions with biological targets. Additionally, the N-methyl and N-2-(3-methylfuran-2-yl) substituents introduce specific electronic properties that can modulate the compound's pharmacological effects.

The 1-oxopropan-2-yl moiety is particularly noteworthy, as it introduces an oxygen-containing functional group that can participate in various chemical reactions, including hydrogen bonding and hydrophobic interactions. These interactions are crucial for the compound's binding affinity to biological targets, such as enzymes and receptors. The overall structure of this compound suggests a high degree of specificity, which is essential for developing targeted therapies.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules. The compound in question, with its unique substitution pattern, has shown promise in preliminary studies as a potential lead compound for further drug discovery efforts.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Research indicates that carbamate derivatives can interact with specific neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as epilepsy and Alzheimer's disease. The structural features of this compound, particularly the presence of the 3-methylfuran-2-yl group, suggest that it may have a unique mechanism of action compared to existing therapeutic agents.

Evidence from recent studies suggests that compounds with similar structural motifs can modulate the activity of enzymes involved in neurotransmitter metabolism. For instance, modifications at the N-methyl position have been shown to influence the binding affinity and efficacy of carbamate-based drugs. This underscores the importance of carefully designing molecular structures to optimize pharmacological properties.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves strategic functional group transformations that highlight the expertise required to produce such complex molecules. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluations.

In addition to its potential therapeutic applications, this compound has also attracted interest from researchers exploring novel synthetic methodologies. The structural complexity of this molecule provides a valuable platform for developing new synthetic strategies that could be applied to other challenging targets in drug discovery.

The use of computational modeling has been instrumental in understanding the biological activity of this compound. Advanced computational techniques allow researchers to predict how the molecule will interact with biological targets at the atomic level. These insights are crucial for guiding medicinal chemistry efforts and optimizing lead compounds for clinical development.

Preliminary pharmacokinetic studies have provided valuable insights into the disposition of this compound within living systems. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. The findings from these studies suggest that this compound exhibits promising pharmacokinetic properties, which could facilitate its translation into clinical applications.

The development of new therapeutic agents is a complex process that requires collaboration across multiple disciplines. Chemists play a pivotal role in designing and synthesizing novel molecules, while biologists focus on evaluating their biological activity. Pharmacologists integrate these findings to assess potential therapeutic efficacy and safety profiles.

The case of this particular compound exemplifies how interdisciplinary research can lead to significant breakthroughs in drug discovery. By combining expertise in organic chemistry, computational biology, and pharmacology, researchers can accelerate the development of new treatments for various diseases.

In conclusion, the compound with CAS number 2229374-59-6 and product name tert-butyl N-methyl-N-2-(3-methylfuran-2-yl)-1-oxopropan-2-ylcarbamate represents a promising advancement in pharmaceutical research. Its unique molecular structure and demonstrated biological activity make it a valuable candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs.